2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)-5-benzyl-6-methylpyrimidin-4(3H)-one

• IUPAC Name: 2-(5-amino-3-thiophen-2-ylpyrazol-1-yl)-5-benzyl-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H17N5OS/c1-12-14(10-13-6-3-2-4-7-13)18(25)22-19(21-12)24-17(20)11-15(23-24)16-8-5-9-26-16/h2-9,11H,10,20H2,1H3,(H,21,22,25)
• InChI Key: BUUAJGNKCVQQTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CS3)N)CC4=CC=CC=C4
• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol

Description

2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)-5-benzyl-6-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C19H17N5OS and its molecular weight is 363.44. The purity is usually 95%.
BenchChem offers high-quality 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)-5-benzyl-6-methylpyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)-5-benzyl-6-methylpyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Supramolecular Reagents Synthesis

Bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents have been synthesized using palladium-catalyzed cross-coupling reactions. These include a variety of structures, where an analogous compound to the one , 3-(2-Amino-4-methylpyrimidin-6-yl)pyridine, was created and its hydrogen-bonding motif studied in solid-state structures (Aakeröy et al., 2007).

2. Polyazaheterocycles Synthesis

A compound structurally related to 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)-5-benzyl-6-methylpyrimidin-4(3H)-one, specifically a thiadiazole, has been used in the synthesis of polyazaheterocycles. These compounds have shown promise in cyclization reactions leading to various structures including pyrazole and pyrimidine derivatives (Shikhaliev et al., 2016).

3. Development of Analgesic and Anti-inflammatory Compounds

Related benzimidazole derivatives have been synthesized and evaluated for their analgesic, anti-inflammatory, and antimicrobial activities. This highlights the potential use of such compounds in medical research, particularly in developing new therapeutic agents (Chikkula & Sundararajan, 2017).

4. Synthesis of Antimicrobial Agents

Another area of application is the synthesis of antimicrobial agents. Studies have shown that compounds structurally related to 2-(5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)-5-benzyl-6-methylpyrimidin-4(3H)-one, such as those containing thiophene and pyrazole structures, exhibit antimicrobial activity. This indicates potential uses in creating new antimicrobial drugs (Ashok et al., 2016).

5. Anti-Tumor Research

Compounds incorporating thiophene and pyrazole structures have been synthesized and evaluated for their anti-tumor activities. Research shows promising activities against specific cancer cell lines, indicating potential applications in cancer therapy (Gomha et al., 2016).